2-ethoxy-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C25H34N4O2/c1-4-31-24-8-6-5-7-21(24)25(30)26-18-23(29-15-13-27(2)14-16-29)19-9-10-22-20(17-19)11-12-28(22)3/h5-10,17,23H,4,11-16,18H2,1-3H3,(H,26,30)
• InChI Key: WFUVZMQBWCAEBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCN(CC4)C
• Molecular Formula: C25H34N4O2
• Molecular Weight: 422.6 g/mol

Description

2-ethoxy-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide, also known as EMIQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EMIQ is a small molecule that acts as a selective and potent inhibitor of the enzyme phosphodiesterase 5 (PDE5), which is responsible for the degradation of cyclic guanosine monophosphate (cGMP) in the body.

Scientific Research Applications

Chemical Synthesis and Reactivity

• A study on the hydrolysis of various compounds synthesized through reactions involving acetylenedicarboxylate and amines demonstrates the versatility of these reactions in producing compounds with potential for further chemical transformation or as intermediates in pharmaceutical synthesis (Iwanami et al., 1964).

Pharmacological Applications

• Research on benzodifuranyl derivatives shows their potential as anti-inflammatory and analgesic agents, suggesting that structurally similar compounds might also possess these or related pharmacological activities (Abu‐Hashem et al., 2020).
• The study of arylpiperazine derivatives highlights their high affinity as 5-HT1A serotonin ligands, indicating the importance of the arylpiperazine moiety in designing ligands for serotonin receptors, which could be relevant for mental health therapeutics (Glennon et al., 1988).